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Compound of Interest

Compound Name: Prop-2-ynyl dodecanoate

Cat. No.: B15487246 Get Quote

A comprehensive review of the current scientific understanding of prop-2-ynyl dodecanoate,

including its cellular interactions and potential therapeutic applications.

Abstract
Prop-2-ynyl dodecanoate is a chemical compound of interest in various scientific fields,

including biochemical research and chemical synthesis.[1] As an ester, it can participate in

fundamental chemical reactions such as hydrolysis and transesterification.[1] While its direct

and specific mechanism of action at a cellular or systemic level is not extensively detailed in

publicly available research, this guide synthesizes the existing information and outlines

potential areas for future investigation.

Chemical Properties and Reactions
Prop-2-ynyl dodecanoate is an ester formed from dodecanoic acid (a fatty acid) and propargyl

alcohol. Its structure, containing a terminal alkyne group, makes it a candidate for various

chemical modifications and a potential substrate for enzymatic reactions within biological

systems.[1]

General Reactions:

Hydrolysis: In the presence of an acid or base catalyst, prop-2-ynyl dodecanoate can be

hydrolyzed back to dodecanoic acid and propargyl alcohol.[1]
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Transesterification: It can react with other alcohols to form different esters.[1]

Potential Biological Significance
While specific studies on the mechanism of action of prop-2-ynyl dodecanoate are limited, its

components and structural features suggest potential biological roles that warrant further

investigation.

Role in Lipid Metabolism
Given that dodecanoic acid (lauric acid) is a saturated fatty acid, prop-2-ynyl dodecanoate
could potentially be investigated for its role in lipid metabolism.[1] Esters are fundamental to the

storage and transport of fatty acids in biological systems. The introduction of the prop-2-ynyl

group could serve as a chemical reporter or a handle for "click chemistry" reactions to track the

metabolic fate of the dodecanoate moiety.

Enzyme Interactions
The ester linkage in prop-2-ynyl dodecanoate makes it a potential substrate for various

hydrolases, such as esterases and lipases. The alkyne group could also act as a reactive

handle, potentially leading to covalent modification of enzyme active sites. This suggests a

possible role as an enzyme inhibitor, a concept that requires empirical validation.

Future Research Directions
The current body of literature lacks detailed studies on the specific biological effects and

mechanism of action of prop-2-ynyl dodecanoate. To elucidate its role, the following

experimental approaches are recommended:

Cellular Viability and Proliferation Assays: To determine the cytotoxic or cytostatic effects of

the compound on various cell lines.

Enzyme Inhibition Assays: To screen for potential inhibitory activity against a panel of

relevant enzymes, such as fatty acid synthases or hydrolases.

Metabolomic Profiling: To identify changes in cellular metabolite levels upon treatment with

prop-2-ynyl dodecanoate, providing insights into affected metabolic pathways.
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Target Identification Studies: Employing chemical proteomics approaches using the alkyne

handle for affinity-based purification of protein targets.

Conclusion
Prop-2-ynyl dodecanoate is a molecule with potential applications in biochemical research,

primarily due to its hybrid structure of a fatty acid ester and a terminal alkyne. While its specific

mechanism of action is yet to be elucidated, its chemical properties suggest that it could serve

as a valuable tool for studying lipid metabolism and enzyme function. Further focused research

is necessary to uncover its precise biological roles and potential therapeutic applications. There

is currently no publicly available in-depth technical data, quantitative analysis, or established

signaling pathways associated with prop-2-ynyl dodecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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